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Compound of Interest

Compound Name: 1,3-Dichloro-5-iodobenzene

Cat. No.: B1583806 Get Quote

An In-Depth Technical Guide to 1,3-Dichloro-5-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,3-dichloro-5-iodobenzene (CAS

No: 3032-81-3), a key halogenated aromatic compound. The document delineates its

fundamental chemical and physical properties, spectroscopic signatures, and detailed safety

and handling protocols. Furthermore, it explores the compound's synthetic pathways and its

critical applications as a versatile building block in modern organic synthesis, particularly within

the realms of pharmaceutical research and materials science. This guide is intended to serve

as an essential resource for professionals engaged in drug development and chemical

research, offering both foundational knowledge and practical insights into the utilization of this

important chemical intermediate.

Core Chemical Identity and Properties
1,3-Dichloro-5-iodobenzene is a tri-substituted benzene derivative featuring two chlorine

atoms and one iodine atom arranged in a meta-configuration. This substitution pattern imparts

specific reactivity and physical characteristics that are highly valuable in synthetic chemistry.

The IUPAC name for this compound is 1,3-dichloro-5-iodobenzene. It is also commonly

known as 3,5-dichloroiodobenzene.[1] The molecular formula is C₆H₃Cl₂I.[1][2][3][4][5]

Molecular Structure
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The structure of 1,3-dichloro-5-iodobenzene is foundational to its chemical behavior. The

placement of the halogen atoms influences the electron density of the aromatic ring and

dictates the regioselectivity of subsequent reactions.
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Substituted Aniline
(e.g., 3,5-dichloroaniline)

Diazotization
(NaNO₂, HCl, 0-5°C)

Step 1 Diazonium Salt
[Ar-N₂]⁺Cl⁻

Sandmeyer-type Reaction
(Potassium Iodide, KI)

Step 2 1,3-Dichloro-5-iodobenzene

Preparation Phase

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure proper ventilation
(Fume Hood)

Weigh/transfer compound in fume hood

Avoid generating dust

Keep container tightly closed

Decontaminate work surfaces

Dispose of waste in approved container

Wash hands thoroughly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3032-81-3 CAS MSDS (3,5-Dichloroiodobenzene) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. 1,3-Dichloro-5-iodobenzene | CAS#:3032-81-3 | Chemsrc [chemsrc.com]

3. spectrabase.com [spectrabase.com]

4. 1,3-Dichloro-5-iodobenzene, 99% | Fisher Scientific [fishersci.ca]

5. 1,3-Dichloro-5-iodobenzene 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [1,3-dichloro-5-iodobenzene molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583806#1-3-dichloro-5-iodobenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1583806?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583806?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1138713.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1138713.aspx
https://www.chemsrc.com/en/cas/3032-81-3_835908.html
https://spectrabase.com/spectrum/KzZtIQZdgvH
https://www.fishersci.ca/shop/products/1-3-dichloro-5-iodobenzene-99-thermo-scientific/p-7021026
https://www.fishersci.ca/shop/products/1-3-dichloro-5-iodobenzene-tci-america-2/p-7126977
https://www.benchchem.com/product/b1583806#1-3-dichloro-5-iodobenzene-molecular-weight
https://www.benchchem.com/product/b1583806#1-3-dichloro-5-iodobenzene-molecular-weight
https://www.benchchem.com/product/b1583806#1-3-dichloro-5-iodobenzene-molecular-weight
https://www.benchchem.com/product/b1583806#1-3-dichloro-5-iodobenzene-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583806?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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